

# Essential Safety and Logistical Information for Handling REV 5901

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: REV 5901

Cat. No.: B1663037

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal instructions for the handling of **REV 5901**, a potent research compound. Adherence to these procedures is vital for ensuring laboratory safety and maintaining experimental integrity. **REV 5901** is identified as a competitive antagonist of the leukotriene receptor and an inhibitor of 5-lipoxygenase, playing a significant role in research related to asthma and colon carcinoma.

## Key Compound Data

Property	Value
Chemical Name	$\alpha$ -pentyl-3-(2-quinolinylmethoxy)-benzenemethanol
CAS Number	101910-24-1
Molecular Formula	C <sub>22</sub> H <sub>25</sub> NO <sub>2</sub>
Molecular Weight	335.44 g/mol

## Personal Protective Equipment (PPE)

Due to the absence of a publicly available, detailed Safety Data Sheet (SDS) specific to **REV 5901**, the following PPE recommendations are based on general best practices for handling

potent, powdered research compounds of this nature. A thorough risk assessment should be conducted for any specific experimental protocol.

PPE Category	Minimum Requirement	Recommended for High-Concentration or Aerosol-Generating Procedures
Hand Protection	Nitrile gloves	Double-gloving with nitrile gloves
Eye Protection	Safety glasses with side shields	Chemical splash goggles or a face shield
Body Protection	Laboratory coat	Disposable gown or coveralls
Respiratory Protection	Not generally required for small quantities in a well-ventilated area	A NIOSH-approved respirator (e.g., N95 or higher) should be used if there is a risk of inhalation of dust or aerosols.

## Operational Plans: Handling and Storage

### Handling:

- **Ventilation:** All handling of powdered **REV 5901** should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.
- **Avoid Contact:** Prevent direct contact with skin, eyes, and clothing. In case of accidental contact, follow the first aid measures outlined below.
- **Aerosol Generation:** Avoid actions that could generate dust or aerosols, such as vigorous shaking or scraping. If such actions are necessary, they must be performed within a fume hood.

### Storage:

- **Temperature:** Store **REV 5901** powder at -20°C for long-term stability.
- **Container:** Keep the container tightly sealed to prevent degradation and contamination.

- Incompatibilities: Store away from strong oxidizing agents.

## Emergency Procedures

### First Aid Measures:

- Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
- Skin Contact: Immediately wash affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.
- Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
- Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is conscious. Seek immediate medical attention.

### Fire-Fighting Measures:

- Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or appropriate foam.
- Specific Hazards: As with many organic compounds, combustion may produce toxic fumes, including carbon monoxide and nitrogen oxides.
- Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective clothing.

## Disposal Plan

Dispose of **REV 5901** and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.

- Unused Compound: Unused **REV 5901** should be treated as hazardous chemical waste. It should be collected in a clearly labeled, sealed container.

- **Contaminated Materials:** All disposable labware (e.g., pipette tips, tubes, gloves) that has come into contact with **REV 5901** should be collected in a designated hazardous waste container.
- **Waste Collection:** Arrange for pick-up and disposal by a licensed hazardous waste disposal service. Do not dispose of **REV 5901** down the drain or in regular trash.

## Experimental Protocols

### In Vitro Leukotriene Receptor Antagonist Assay (Radioligand Binding Assay)

This protocol outlines a general procedure to determine the binding affinity of **REV 5901** to the leukotriene D4 (LTD4) receptor.<sup>[1][2]</sup>

#### Methodology:

- **Membrane Preparation:** Prepare cell membranes from a suitable source known to express the target leukotriene receptor (e.g., guinea pig lung tissue).<sup>[1]</sup>
- **Binding Reaction:** In a 96-well plate, combine the prepared cell membranes, a radiolabeled leukotriene (e.g., [3H]-LTD4), and varying concentrations of **REV 5901** in a suitable assay buffer.
- **Incubation:** Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to allow binding to reach equilibrium.
- **Separation:** Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.
- **Washing:** Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
- **Quantification:** Measure the radioactivity retained on the filters using a scintillation counter.
- **Data Analysis:** Determine the concentration of **REV 5901** that inhibits 50% of the specific binding of the radioligand (IC<sub>50</sub> value). This can be used to calculate the inhibitory constant (K<sub>i</sub>).<sup>[1]</sup>


## In Vitro 5-Lipoxygenase Inhibition Assay

This protocol provides a general method for assessing the inhibitory effect of **REV 5901** on 5-lipoxygenase activity.<sup>[3][4]</sup>

Methodology:


- **Enzyme Source:** Obtain a source of 5-lipoxygenase, such as purified recombinant enzyme or a cell lysate from cells known to express the enzyme (e.g., leukocytes).<sup>[4]</sup>
- **Reaction Mixture:** In a suitable reaction vessel, combine the 5-lipoxygenase enzyme source, a buffer solution, and varying concentrations of **REV 5901**.
- **Pre-incubation:** Pre-incubate the mixture for a short period to allow the inhibitor to interact with the enzyme.
- **Initiation:** Initiate the enzymatic reaction by adding the substrate, arachidonic acid.
- **Incubation:** Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.
- **Termination:** Stop the reaction, for example, by adding a quenching solution.
- **Product Quantification:** Measure the amount of leukotriene product formed using a suitable analytical method, such as enzyme-linked immunosorbent assay (ELISA) or high-performance liquid chromatography (HPLC).
- **Data Analysis:** Calculate the percentage of inhibition of 5-lipoxygenase activity for each concentration of **REV 5901** and determine the IC<sub>50</sub> value.

## Signaling Pathway Diagrams



[Click to download full resolution via product page](#)

Caption: Leukotriene receptor signaling pathway and the inhibitory action of **REV 5901**.



[Click to download full resolution via product page](#)

Caption: The 5-Lipoxygenase pathway for leukotriene synthesis and its inhibition by **REV 5901**.

**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. REV 5901: an orally effective peptidoleukotriene antagonist, detailed biochemical/pharmacological profile - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. apexbt.com [apexbt.com]
- 3. Inhibition by REV-5901 of leukotriene release from guinea-pig and human lung tissue in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Effects of a 5-lipoxygenase inhibitor, REV-5901, on leukotriene and histamine release from human lung tissue in-vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling REV 5901]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663037#personal-protective-equipment-for-handling-rev-5901]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)



# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)